Cas no 50918-25-7 ([(5-Methyl-1,3,4-thiadiazole-2-yl)thio]acetic acid methyl ester)

• Product Name: [(5-Methyl-1,3,4-thiadiazole-2-yl)thio]acetic acid methyl ester
• CAS No: 50918-25-7
• MF: C₆H₈N₂O₂S₂
• MW: 204.269918441772
• CID: 2109200
• Update Time: 2023-08-04

[(5-Methyl-1,3,4-thiadiazole-2-yl)thio]acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-methyl-1,3,4-thiadiazol-2-ylthio)acetate
• [(5-Methyl-1,3,4-thiadiazole-2-yl)thio]acetic acid methyl ester

• Inchi： 1S/C6H8N2O2S2/c1-4-7-8-6(12-4)11-3-5(9)10-2/h3H2,1-2H3
• InChI Key： GNKBDDSTAGMGSU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 0.8
• Topological Polar Surface Area: 106